4-(4-Cyanophenoxy)benzenesulfonyl fluoride
Overview
Description
Synthesis Analysis
A paper titled “Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids” discusses a process for transforming sulfonates or sulfonic acids to sulfonyl fluorides . This process features mild reaction conditions using readily available and easy-to-operate reagents .Chemical Reactions Analysis
The chemical reactions of sulfonyl fluorides are discussed in a paper titled "Sulfonyl fluorides as targets and substrates in the development of new synthetic methods" . Sulfonyl fluorides are used as electrophilic warheads by both medicinal chemists and chemical biologists .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “Benzenesulfonyl chloride”, are provided in a safety data sheet . It is a liquid with a pungent odor .Mechanism of Action
Sulfonyl fluorides are used as electrophilic warheads by both medicinal chemists and chemical biologists . They have a unique stability-reactivity balance, which makes them privileged motifs in the selective covalent interaction with context-specific amino acids or proteins for diverse applications .
Safety and Hazards
The safety data sheet for “Benzenesulfonyl chloride” indicates that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Future Directions
Research into sulfonyl fluorides has been invigorated by the advent of sulfur(vi)-fluoride exchange (SuFEx) processes . New synthetic approaches that start with sulfur-containing substrates include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols .
properties
IUPAC Name |
4-(4-cyanophenoxy)benzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO3S/c14-19(16,17)13-7-5-12(6-8-13)18-11-3-1-10(9-15)2-4-11/h1-8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRZTZDUQGCCFHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)OC2=CC=C(C=C2)S(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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